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Compound of Interest

Compound Name: NBD-10007
CAS No.: 1375736-65-4
Cat. No.: B609459
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Application Note: Live-Cell Tracking of HIV-1 Entry Inhibition and Subcellular Sequestration
using NBD-10007 and LysoTracker™ Red

Executive Summary

This application note details a validated protocol for assessing the subcellular trafficking and
target engagement of NBD-10007, a fluorescent CD4-mimetic HIV-1 entry inhibitor. By
employing dual-channel live-cell confocal microscopy with LysoTracker™ Red DND-99,
researchers can quantify the sequestration of gp120-drug complexes within acidic organelles
(lysosomes/late endosomes). This workflow is critical for determining whether a candidate entry
inhibitor successfully prevents viral fusion or induces endocytic clearance.

Key Advantages of this Protocol:

e "Turn-On" Specificity: NBD-10007 exhibits minimal fluorescence in agueous media but
fluoresces strongly (Green,

nm) upon binding the hydrophobic "Phe43 cavity" of HIV-1 gp120, reducing background
noise without wash steps.
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» Dynamic Profiling: Live-cell imaging captures real-time trafficking kinetics that fixed-cell
protocols often miss due to permeabilization artifacts.

e Quantitative Rigor: Integration of Pearson’s Correlation Coefficient (PCC) provides statistical
validation of co-localization.

Mechanistic Principles
The Probes

» NBD-10007 (Target Probe): A small-molecule CD4 mimetic conjugated to a
nitrobenzoxadiazole (NBD) fluorophore. It binds the gp120 envelope glycoprotein of HIV-1.
The NBD moiety is environmentally sensitive; its quantum yield increases significantly in
hydrophobic environments (e.g., protein pockets or lipid membranes), acting as a "smart"
sensor for target engagement.

o LysoTracker™ Red DND-99 (Reference Probe): A cell-permeable, acidotropic fluorophore
that accumulates in organelles with low pH (lysosomes and late endosomes). It serves as a
marker for the degradative pathway.

Signaling & Trafficking Pathway
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Caption: Pathway illustrating NBD-10007 binding to gp120, preventing fusion, and routing the
complex to lysosomes for degradation.

Experimental Design & Controls

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the
experimental design must include rigorous controls.
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Control Type

Condition

Purpose

Expected Outcome

Experimental

Cells + gp120 + NBD-

10007 + LysoTracker

Measure drug

trafficking

High Green/Red

overlap (Yellow pixels)

Negative Control 1

Cells + NBD-10007
(No gp120)

Assess non-specific

binding

Minimal Green
fluorescence (NBD

remains quenched)

Negative Control 2

Cells + LysoTracker

only

Bleed-through check

No signal in Green

channel

Positive Control

Cells + FITC-Dextran

+ LysoTracker

Validate lysosomal

labeling

High co-localization
(Dextran accumulates

in lysosomes)

Detailed Protocol
Reagents & Equipment[1]

e NBD-10007: Stock 10 mM in DMSO. Store at -20°C, protected from light.

e LysoTracker™ Red DND-99: Stock 1 mM in DMSO.

e Recombinant HIV-1 gp120: (e.g., JR-FL or IlIB strain).

e Cells: HeLa-CD4/CCR5 or TZM-bl cells (adherent lines are preferred for microscopy).

e Imaging Buffer: FluoroBrite™ DMEM or HBSS with Ca2+/Mg2+ (Phenol red-free is
mandatory to reduce background).

» Microscope: Confocal Laser Scanning Microscope (CLSM) with environmental chamber

(37°C, 5% CO2).

Sample Preparation (Day 1)

e Seeding: Plate HeLa-CD4/CCR5 cells in a 35mm glass-bottom confocal dish (MatTek or

Ibidi).

e Density: Aim for 60-70% confluency. Over-confluency can alter endocytic rates.
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 Incubation: Grow overnight at 37°C, 5% CO2.

Staining & Treatment (Day 2)

Note: NBD-10007 kinetics are fast. Perform staining immediately before imaging.
e Wash: Gently wash cells 2x with pre-warmed Imaging Buffer.

e gp120 Priming (Optional but Recommended): Incubate cells with recombinant gp120 (10
png/mL) for 30 mins at 4°C (prevents internalization, allows surface binding).

o Expert Insight: Binding at 4°C synchronizes the entry process.
e Probe Preparation:
o Prepare a 2X Master Mix in Imaging Buffer:
= NBD-10007: Final concentration 10 uM (from 10 mM stock).
» LysoTracker Red: Final concentration 50-75 nM.
» Hoechst 33342: Final concentration 1 pg/mL (for nuclei).
e Pulse: Replace buffer with the pre-warmed Master Mix.
e Chase: Transfer dish immediately to the microscope stage (pre-heated to 37°C).
Image Acquisition
¢ Objective: 63x or 100x Oil Immersion (NA 1.4).

e Channel Settings:

[¢]

NBD-10007: Ex 488 nm / Em 500-550 nm (Green). Note: NBD has a broad emission;
ensure bandpass filters exclude Red crosstalk.

[¢]

LysoTracker Red: Ex 561 nm / Em 570-620 nm (Red).

o

Hoechst: Ex 405 nm / Em 420-460 nm (Blue).
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e Time-Lapse: Acquire images every 5 minutes for 60 minutes to track internalization.

Data Analysis & Quantification

Do not rely on visual inspection alone. Use ImageJ/Fiji with the JACoP (Just Another Co-
localization Plugin).

Step-by-Step Analysis:
o Background Subtraction: Apply a "Rolling Ball" background subtraction (radius ~50 pixels) to
both Green and Red channels to remove cytosolic noise.

o Thresholding: Set thresholds using the "Costes Auto-Threshold" method to unbiasedly define
signal vs. noise.

o Quantification: Calculate the Pearson’s Correlation Coefficient (PCC).
o PCC Interpretation:
» +1.0: Perfect co-localization.
» 0.5 - 0.7: Significant partial co-localization (Typical for trafficking studies).
» 0: Random distribution.

o Manders’ Overlap Coefficient (MOC): Calculate M1 (fraction of NBD overlapping
LysoTracker) and M2 (fraction of LysoTracker overlapping NBD).

o Expert Insight: If M1 increases over time (e.g., 0.2 at 5 min
0.8 at 60 min), it proves active lysosomal targeting.

Data Summary Table Template:
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Time Point (min)

PCC (Mean * SD)

Biological

M1 (NBD in Lyso)

Interpretation

Drug bound to surface

5 0.15 £ 0.05 0.10 gp120; no
internalization.
Active trafficking to
30 0.45+0.08 0.55
endosomes.
Drug-target complex
60 0.78 £ 0.04 0.85 sequestered in
lysosomes.
Troubleshooting Guide
Issue Probable Cause Solution

Weak NBD Signal

Hydrophilic environment

(unbound drug)

NBD is environment-sensitive.
[1] Ensure gp120 is present. If
using viral particles, increase
MOI.

High Background

Phenol Red in media

Use FluoroBrite™ or clear
HBSS. Phenol Red fluoresces

in the green channel.

Photobleaching

High laser power

NBD is less photostable than
Alexa dyes. Reduce laser
power to <2% and increase

gain/exposure slightly.

Cytotoxicity

High LysoTracker conc.

LysoTracker can alkalize
lysosomes at high
concentrations (>100 nM).

Keep below 75 nM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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